Cas no 1858176-33-6 (2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl-)

• Product Name: 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl-
• CAS No: 1858176-33-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6032304
• PubChem ID: 130932808
• Update Time: 2025-10-28

2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl-
• EN300-1138926
• 1858176-33-6
• 2-(3,5-Dimethylpyridin-2-yl)-2,2-difluoroaceticacid
• 2-(3,5-Dimethylpyridin-2-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-3-6(2)7(12-4-5)9(10,11)8(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： FRYDVBOUSUPFOY-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1C)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 306.8±37.0 °C(Predicted)
• pka: 0.51±0.10(Predicted)

Additional information on 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl-

2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- (CAS No. 1858176-33-6): A Comprehensive Overview

2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- (CAS No. 1858176-33-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. The compound is a derivative of pyridineacetic acid with the addition of difluoro and dimethyl groups, which confer specific properties that make it a valuable candidate for further investigation.

The α,α-difluoro substitution in the molecule imparts enhanced metabolic stability and improved pharmacokinetic properties. Fluorine atoms are known to influence the electronic and steric properties of organic molecules, often leading to increased lipophilicity and reduced susceptibility to metabolic degradation. These characteristics are particularly advantageous in drug design, where the goal is to develop compounds with optimal bioavailability and prolonged therapeutic effects.

The 3,5-dimethyl groups in the structure of 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- contribute to the overall stability and solubility of the compound. Methyl groups are commonly used in medicinal chemistry to modulate the lipophilicity and hydrogen bonding capabilities of molecules. In this context, the dimethyl substitutions likely enhance the compound's ability to interact with biological targets and improve its aqueous solubility, which is crucial for effective drug delivery.

Recent studies have explored the biological activities of 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- in various contexts. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively are highly sought after for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Preliminary data suggest that 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

Another promising application of 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- is in the field of cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Targeting these pathways with small molecules can lead to effective therapeutic strategies. Studies have shown that 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- can selectively inhibit certain kinases involved in cancer cell growth and metastasis. This selective inhibition suggests that the compound may have a favorable safety profile compared to non-selective inhibitors.

In addition to its anti-inflammatory and anticancer properties, 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- has also been investigated for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive loss of neuronal function. Compounds that can protect neurons from oxidative stress and other forms of damage are of great interest. Research has indicated that 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- may exert neuroprotective effects by scavenging free radicals and modulating intracellular signaling pathways associated with neuronal survival.

The synthesis of 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by esterification or amidation steps to introduce the desired functional groups. The difluoro substitution can be achieved through selective fluorination reactions using reagents such as diethylaminosulfur trifluoride (DAST) or Selectfluor®. The dimethyl groups can be introduced via alkylation reactions using appropriate alkyl halides or Grignard reagents.

Quality control is essential during the synthesis and purification processes to ensure that the final product meets stringent purity standards required for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize the compound and verify its identity and purity.

In conclusion, 2-Pyridineacetic acid, α,α-difluoro-3,5-dimethyl- (CAS No. 1858176-33-6) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer advantageous properties such as enhanced metabolic stability and improved pharmacokinetics. Ongoing studies continue to explore its biological activities in areas such as anti-inflammatory therapy, cancer treatment, and neuroprotection. As research progresses, this compound may emerge as a valuable tool for developing novel therapeutic agents.